Cas no 35212-85-2 (methyl 3-amino-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-amino-1-benzothiophene-2-carboxylate
• CAS No: 35212-85-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00206744
• CID: 309660
• PubChem ID: 874720
• Update Time: 2025-11-02

methyl 3-amino-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylicacid, 3-amino-, methyl ester
• methyl 3-amino-1-benzothiophene-2-carboxylate
• 3-amino-2-carbomethoxy-benzothiophene
• methyl 3-aminobenzo<b>thiophene-2-carboxylate
• methyl 3-aminobenzothiophene-2-carboxylate
• benzo[b]thiophene-2-carboxylic acid, 3-amino-, methyl ester
• 3-Aminobenzo[b]thiophene-2-carboxylic acid methyl ester
• CBMicro_030710
• MLS000119671
• VLHHEYMZLXKSQO-UHFFFAOYSA-N
• HMS2251M09
• 2-carbomethoxy-3-aminobenzothiophene
• 4358AB
• STK411269
• SBB093875
• BBL0053
• Z119894754
• DTXSID90358022
• 35212-85-2
• CCG-139771
• BIM-0030704.P001
• SCHEMBL1101766
• AKOS001187243
• 3-amino-benzo[b]thiophene-2-carboxylic acid, methyl ester
• methyl-3-aminobenzothiophene-2-carboxylate
• 7P-368S
• SMR000096592
• methyl 3-amino-benzo[b]thiophene-2-carboxylate
• MFCD00206744
• CHEMBL1411761
• CS-0072592
• A822651
• SY079742
• amino-benzo[b]thiophene-2-carboxylic acid methyl ester
• D81976
• F0806-0001
• 3-Amino-benzo[b]thiophene-2-carboxylic acid methyl ester
• EN300-15203
• FT-0750964
• ALBB-028264
• DA-06526

• MDL： MFCD00206744
• Inchi： 1S/C10H9NO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,11H2,1H3
• InChI Key： VLHHEYMZLXKSQO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 107-108°C
• Boiling Point: 363.1°C at 760 mmHg
• Flash Point: 173.4±22.3 °C
• PSA: 80.56000
• LogP: 2.85130
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 3-amino-1-benzothiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD138598)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on methyl 3-amino-1-benzothiophene-2-carboxylate

Methyl 3-Amino-1-benzothiophene-2-carboxylate (CAS No. 35212-85-2): Properties, Applications, and Market Insights

Methyl 3-amino-1-benzothiophene-2-carboxylate (CAS No. 35212-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule, featuring a benzothiophene core with an ester and amino functional group, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications ranging from drug development to advanced material engineering.

The compound's molecular formula is C₁₀H₉NO₂S, with a molecular weight of 207.25 g/mol. Researchers value methyl 3-amino-1-benzothiophene-2-carboxylate for its balanced properties: moderate solubility in organic solvents, stability under standard conditions, and reactivity that allows for diverse chemical transformations. These characteristics make it particularly useful in medicinal chemistry, where it serves as a precursor for various biologically active molecules.

In pharmaceutical applications, 35212-85-2 has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, and neuroprotective compounds, aligning with growing interest in neurodegenerative disease treatments. The compound's benzothiophene scaffold mimics biological structures found in nature, enhancing its compatibility with biological systems.

Material scientists have explored methyl 3-amino-1-benzothiophene-2-carboxylate for creating novel organic semiconductors and photovoltaic materials. Its conjugated system and functional groups allow for tuning electronic properties, making it valuable in developing next-generation OLED materials and organic electronics – areas experiencing rapid growth due to demand for flexible and sustainable technologies.

The synthesis of CAS 35212-85-2 typically involves multi-step organic reactions starting from commercially available benzothiophene derivatives. Recent advancements have focused on optimizing yield and purity while reducing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Process improvements have made this compound more accessible to researchers worldwide.

Market analysis indicates steady growth in demand for methyl 3-amino-1-benzothiophene-2-carboxylate, particularly from pharmaceutical and specialty chemical sectors. The compound's price reflects its specialized nature and the complexity of its synthesis. Suppliers have responded to increasing interest by improving availability while maintaining high purity standards required for research applications.

Quality control for 35212-85-2 involves rigorous analytical techniques including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent requirements of research laboratories, where purity and consistency are paramount. Proper storage conditions – typically cool, dry environments protected from light – help maintain the compound's stability over time.

Recent publications demonstrate innovative applications of methyl 3-amino-1-benzothiophene-2-carboxylate in drug discovery projects. Its structural features allow for the creation of diverse molecular libraries through various chemical modifications. This adaptability makes it valuable in combinatorial chemistry approaches, accelerating the identification of promising lead compounds.

Environmental and safety considerations for handling CAS 35212-85-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers employ appropriate personal protective equipment when working with this chemical. Proper disposal methods align with institutional guidelines for organic waste management.

The future outlook for methyl 3-amino-1-benzothiophene-2-carboxylate appears promising, with potential expansions into new research areas. Its combination of structural features and synthetic versatility positions it as a valuable tool in addressing current scientific challenges, from developing new therapeutics to advancing materials science. As research continues, novel applications for this compound will likely emerge, further solidifying its importance in chemical research and development.